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Compound of Interest

Compound Name:
Chlorpheniramine N-Oxide

Dihydrochloride

Cat. No.: B12293928

Get Quote

Executive Summary
In the development of antihistaminic formulations, the stability and purity of the Active

Pharmaceutical Ingredient (API) are paramount. Chlorpheniramine N-Oxide Dihydrochloride
represents a critical quality attribute (CQA) as both a primary oxidative degradation product and

a major metabolic derivative of Chlorpheniramine.

This guide provides an in-depth physicochemical analysis of this specific salt form. Unlike the

parent maleate salt, the N-oxide dihydrochloride presents unique solubility, hygroscopicity, and

chromatographic challenges. Understanding these properties is essential for establishing

robust analytical methods (HPLC/LC-MS) and ensuring regulatory compliance (ICH Q3A/B)

regarding impurity limits.

Chemical Identity & Structural Analysis[1][2]
The N-oxide moiety introduces a polar, coordinate covalent bond (

) to the tertiary amine, significantly altering the electronic landscape of the molecule compared
to the parent drug.
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Attribute Detail

Chemical Name
3-(4-Chlorophenyl)-N,N-dimethyl-3-(pyridin-2-

yl)propan-1-amine N-oxide dihydrochloride

CAS Number
120244-82-8 (Often cited for the moiety; specific

salt forms may vary in registry)

Molecular Formula
ngcontent-ng-c1989010908="" _nghost-ng-

c2193002942="" class="inline ng-star-inserted">

Molecular Weight 363.71 g/mol (Salt) / 290.79 g/mol (Base)

Stereochemistry

Contains one chiral center at the propyl carbon;

typically encountered as a racemate in

conjunction with racemic Chlorpheniramine.[1]

[2][3]

Salt Form

Dihydrochloride (2HCl). The protonation occurs

at the pyridine nitrogen and potentially stabilizes

the N-oxide oxygen via hydrogen bonding.

Structural Visualization
The formation of the N-oxide occurs at the aliphatic tertiary amine, not the pyridine ring. This

oxidation renders the side chain more hydrophilic.
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Figure 1: Oxidative pathway transforming Chlorpheniramine to its N-Oxide derivative. The

reaction is driven by nucleophilic attack of the tertiary nitrogen on an electrophilic oxygen

source.
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Physicochemical Profile
The "Dihydrochloride" designation is critical. While the free base N-oxide is often an oil or a

low-melting waxy solid, the dihydrochloride salt is engineered for better isolation, though it

remains challenging to handle.

Solubility & Hygroscopicity
Water Solubility: High. The ionic nature of the dihydrochloride salt, combined with the polarity

of the N-oxide bond, makes this compound significantly more water-soluble than

Chlorpheniramine Maleate.

Organic Solvents: Soluble in Methanol (MeOH) and Dimethyl Sulfoxide (DMSO).[4] Limited

solubility in non-polar solvents (Hexane, Toluene).

Hygroscopicity:High. The salt is prone to absorbing atmospheric moisture.

Experimental Implication: Reference standards must be weighed rapidly or in a controlled

humidity environment (glove box) to prevent weighing errors that lead to quantitation bias.

Thermal Properties
Melting Point: Data varies by hydration state.

Free Base:[3][5][6] ~66–78°C.[7]

Dihydrochloride Salt: Typically decomposes upon melting. Often reported as an off-white

solid with no sharp melting point due to hygroscopic water uptake lowering the transition

temperature.

Stability: The N-oxide bond is thermally labile. At high temperatures (>100°C), it can undergo

Cope Elimination, reverting to a hydroxylamine or forming an alkene degradation product.

Analytical Characterization & Detection
Detecting Chlorpheniramine N-Oxide requires separating a highly polar species from a

relatively hydrophobic API.
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HPLC Method Development Strategy
Standard C18 columns often fail to retain the N-oxide sufficiently due to its polarity, causing it to

elute in the void volume.

Column Selection:C8 (Octyl) or Phenyl-Hexyl phases are preferred. A "Bidentate C8" column

provides excellent stability and retention for polar amines.

Mobile Phase: Requires ion-pairing or acidic pH control.

Buffer: 0.05% Trifluoroacetic acid (TFA) or Formic Acid.

Organic: Acetonitrile (ACN).

Detection: UV absorption at 225 nm (Pyridine ring absorption).

Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization, Positive mode).

Key Fragment: The N-oxide typically shows a characteristic loss of oxygen [M-16] or loss of

the side chain.

m/z: [M+H]+ = 291.1 (Base mass protonated).
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Critical Parameters
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Figure 2: Analytical workflow for the isolation and quantification of Chlorpheniramine N-Oxide

impurities.

Regulatory & Safety Context
Impurity Classification

USP/EP Status: Chlorpheniramine N-Oxide is a "Specified Impurity."

Reporting Threshold: Typically >0.1%.

Identification Threshold: >0.2%.
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Qualification Threshold: >0.5% (Requires toxicological data if exceeded).

Handling Protocols
Storage: Store at 2-8°C under inert gas (Argon/Nitrogen).

Container: Amber glass vials (light sensitive) with tight seals (hygroscopic).

Safety: Treat as a pharmacologically active substance. Wear P2/N95 respiratory protection

during weighing.

Synthesis & Formation Mechanism[8]
The formation of the N-oxide is a common degradation pathway in liquid formulations exposed

to headspace oxygen or peroxides in excipients (e.g., Povidone).

Oxidant: Hydrogen Peroxide (

) or m-Chloroperbenzoic acid (m-CPBA).

Substrate: Chlorpheniramine Maleate.

Reaction: The lone pair on the tertiary nitrogen attacks the electrophilic oxygen.

Workup: Acidification with HCl gas/solution yields the Dihydrochloride salt, precipitating from

non-polar solvents like ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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